Cas no 1624260-88-3 (3-Amino-1-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-Amino-1-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1624260-88-3
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 4611285
• Update Time: 2023-08-09

3-Amino-1-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H11N3O3/c1-17-8-4-2-7(3-5-8)14-6-9(11(15)16)10(12)13-14/h2-6H,1H3,(H2,12,13)(H,15,16)
• InChI Key： FEBDHLYDALEHLR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=C(C(=O)O)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.6
• Topological Polar Surface Area: 90.4